Cas no 14469-77-3 (Ethanamine, 1-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl-)

• Product Name: Ethanamine, 1-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl-
• CAS No: 14469-77-3
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 1317915
• PubChem ID: 585126
• Update Time: 2025-04-20

Ethanamine, 1-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 1-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl-
• N,N-Dimethyl-1-(2,4-cyclopentenylidene)ethanamine
• N,N-Dimethyl-1-(2,4-cyclopentadienylidene)ethanamine
• 1-(cyclopenta-2,4-dienylidene)-N,N-dimethylethanamine
• [1-(2,4-Cyclopentadiene-1-ylidene)ethyl]dimethylamine
• 1-(2,4-Cyclopentadien-1-ylidene)-N,N-dimethylethanamine
• N,N-Dimethyl-1-(2,4-cyclopentadiene-1-ylidene)ethanamine
• 2,4-Cyclopentadiene-.delta.1,.alpha.-methylamine, N,N,.alpha.-trimethyl-
• 6,6-dimethylamino-6-methylfulvene
• Dimethyl[1-(pentadienylidene)ethyl]amine
• SCHEMBL7922607
• 1-(2,4-Cyclopentadien-1-ylidene)-N,N-dimethylethanamine #
• 6-dimethylamino-6-methylfulvene
• 1-cyclopenta-2,4-dien-1-ylidene-N,N-dimethylethanamine
• 14469-77-3
• BPGXHDOZADSNLT-UHFFFAOYSA-N

• Inchi： 1S/C9H13N/c1-8(10(2)3)9-6-4-5-7-9/h4-7H,1-3H3
• InChI Key： BPGXHDOZADSNLT-UHFFFAOYSA-N
• SMILES： N(C)(C)/C(/C)=C1\C=CC=C\1

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24